![molecular formula C9H7BrF2O2 B1413106 Methyl 2-bromo-6-(difluoromethyl)benzoate CAS No. 1806632-94-9](/img/structure/B1413106.png)
Methyl 2-bromo-6-(difluoromethyl)benzoate
Overview
Description
Methyl 2-bromo-6-(difluoromethyl)benzoate is a research chemical . Its molecular formula is C9H7BrF2O2 and it has a molecular weight of 265.05 .
Molecular Structure Analysis
The molecular structure of Methyl 2-bromo-6-(difluoromethyl)benzoate consists of a benzoate core with bromo and difluoromethyl substituents at the 2 and 6 positions, respectively .Scientific Research Applications
Pharmaceutical Research
Methyl 2-bromo-6-(difluoromethyl)benzoate is a valuable chemical in pharmaceutical research due to its potential in late-stage difluoromethylation . This process is crucial for the development of new drugs, as it can significantly alter the metabolic stability and biological activity of pharmaceutical compounds.
Analytical Chemistry
Lastly, in analytical chemistry, Methyl 2-bromo-6-(difluoromethyl)benzoate can be used as a standard or reagent in various analytical techniques to quantify or detect the presence of specific substances.
Each of these applications leverages the unique chemical properties of Methyl 2-bromo-6-(difluoromethyl)benzoate, making it a versatile tool in scientific research and development. It’s important to note that this compound should be handled by professionals in a controlled environment, as it is intended for research use only .
properties
IUPAC Name |
methyl 2-bromo-6-(difluoromethyl)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrF2O2/c1-14-9(13)7-5(8(11)12)3-2-4-6(7)10/h2-4,8H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBRNISZBYIPUGK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC=C1Br)C(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrF2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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